5alpha-Cholesta-7,24-dien-3beta-ol
Overview
Description
5alpha-Cholesta-7,24-dien-3beta-ol is a chemical compound and a type of sterol . It is an oxygenated derivative of cholesterol and has a diverse profile of biological activities, including effects on sphingolipid metabolism, platelet aggregation, apoptosis, protein prenylation, and cholesterol homeostasis . It can be found in hamster cauda epididymal mature spermatozoa .
Synthesis Analysis
The synthesis of 5alpha-Cholesta-7,24-dien-3beta-ol involves the enzyme delta24-sterol reductase . The reaction is: 4,4-dimethyl-5alpha-cholesta-8,24-dien-3beta-ol + NADP(+) = 4,4-dimethyl-5alpha-cholesta-8,14,24-trien-3beta-ol + H(+) + NADPH .Molecular Structure Analysis
The molecular formula of 5alpha-Cholesta-7,24-dien-3beta-ol is C27H44O . Its average mass is 384.638 Da and its monoisotopic mass is 384.339203 Da .Chemical Reactions Analysis
The chemical reactions involving 5alpha-Cholesta-7,24-dien-3beta-ol are catalyzed by the enzyme delta24-sterol reductase . One such reaction is: 5alpha-cholesta-7,24-dien-3beta-ol + 2 a ferrocytochrome b5 + oxygen + 2 H+ -> 7-dehydrodesmosterol + 2 a ferricytochrome b5 + 2 H2O .Physical And Chemical Properties Analysis
The physical and chemical properties of 5alpha-Cholesta-7,24-dien-3beta-ol include a density of 1.0±0.1 g/cm3, a boiling point of 481.9±44.0 °C at 760 mmHg, and a vapour pressure of 0.0±2.7 mmHg at 25°C . Its enthalpy of vaporization is 86.1±6.0 kJ/mol and its flash point is 208.9±20.7 °C . The compound has an index of refraction of 1.536 and a molar refractivity of 119.7±0.4 cm3 .Scientific Research Applications
- 5α-cholesta-7,24-dien-3β-ol is found in hamster cauda epididymal mature spermatozoa . Its presence suggests a potential role in sperm maturation and function. Further studies could explore its impact on fertility and reproductive health.
- As a sterol, 5α-cholesta-7,24-dien-3β-ol participates in the biosynthesis of steroids. It is reversibly converted into 5α-cholest-7-en-3β-ol by delta24-sterol reductase (EC 1.3.1.72) . Understanding its involvement in steroid metabolism is crucial for unraveling hormonal pathways.
Sperm Maturation and Function
Steroid Biosynthesis
Mechanism of Action
Target of Action
The primary target of 5alpha-Cholesta-7,24-dien-3beta-ol is the enzyme Delta24-sterol reductase . This enzyme plays a crucial role in the biosynthesis of sterols, which are vital components of cell membranes.
Mode of Action
5alpha-Cholesta-7,24-dien-3beta-ol interacts with its target, Delta24-sterol reductase, by serving as a substrate for the enzyme . The enzyme catalyzes the reduction of the compound, in the presence of NADPH, to produce 5alpha-cholest-7-en-3beta-ol, NADP+, and a proton .
Biochemical Pathways
The interaction of 5alpha-Cholesta-7,24-dien-3beta-ol with Delta24-sterol reductase is part of the larger sterol biosynthesis pathway . This pathway is responsible for the production of various sterols, which are essential for maintaining the integrity and fluidity of cell membranes.
Result of Action
The reduction of 5alpha-Cholesta-7,24-dien-3beta-ol by Delta24-sterol reductase results in the production of 5alpha-cholest-7-en-3beta-ol . This compound is a key intermediate in the biosynthesis of other sterols, contributing to the diversity and complexity of the sterol profile in cells.
properties
IUPAC Name |
(3S,5S,9R,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylhept-5-en-2-yl]-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h7,10,19-21,23-25,28H,6,8-9,11-17H2,1-5H3/t19-,20+,21+,23-,24+,25+,26+,27-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKEPPDGGTSZLBL-SKCNUYALSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC=C(C)C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)O)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CCC=C(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CC[C@@H]4[C@@]3(CC[C@@H](C4)O)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H44O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50862357 |
Source
|
| Record name | Cholesta-7,24-dien-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50862357 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
384.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | 5alpha-Cholesta-7,24-dien-3beta-ol | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0006842 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
5alpha-Cholesta-7,24-dien-3beta-ol | |
CAS RN |
651-54-7 |
Source
|
| Record name | 5α-Cholesta-7,24-dien-3β-ol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=651-54-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Cholesta-7,24-dien-3-ol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000651547 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Cholesta-7,24-dien-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50862357 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5alpha-Cholesta-7,24-dien-3beta-ol | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0006842 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
147 - 151 °C |
Source
|
| Record name | 5alpha-Cholesta-7,24-dien-3beta-ol | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0006842 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 5α-Cholesta-7,24-dien-3β-ol in the male hamster reproductive tract?
A1: Research indicates that 5α-Cholesta-7,24-dien-3β-ol is a major sterol found in hamster spermatozoa and epididymal tissue []. Interestingly, its concentration in caudal spermatozoa is significantly higher than cholesterol []. This suggests a potential role in sperm maturation or function, although further research is needed to confirm its specific biological function.
Q2: How is 5α-Cholesta-7,24-dien-3β-ol biosynthesized?
A2: Studies using yeast homogenates show that 5α-Cholesta-7,24-dien-3β-ol can be synthesized from mevalonic acid, even when the C-24 alkylating system is impaired []. This suggests that the modification of the sterol nucleus and side chain can occur independently during its biosynthesis [].
Q3: What analytical techniques are used to identify and quantify 5α-Cholesta-7,24-dien-3β-ol?
A3: Gas Liquid Chromatography-Mass Spectrometry (GLC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy have been used to identify and characterize 5α-Cholesta-7,24-dien-3β-ol [, ]. These techniques allow for the determination of the compound's structure and concentration in biological samples.
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